ethyl 3-(2-fluorobenzyl)-1-(1H-imidazol-4-ylcarbonyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2-fluorophenyl)methyl]-1-(1H-imidazole-5-carbonyl)piperidine-3-carboxylate
• InChI: InChI=1S/C19H22FN3O3/c1-2-26-18(25)19(10-14-6-3-4-7-15(14)20)8-5-9-23(12-19)17(24)16-11-21-13-22-16/h3-4,6-7,11,13H,2,5,8-10,12H2,1H3,(H,21,22)
• InChI Key: YQPHUHRVPUBZPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C2=CN=CN2)CC3=CC=CC=C3F
• Molecular Formula: C19H22FN3O3
• Molecular Weight: 359.4 g/mol

Description

Ethyl 3-(2-fluorobenzyl)-1-(1H-imidazol-4-ylcarbonyl)-3-piperidinecarboxylate is a chemical compound with potential applications in scientific research. This compound is also known as FUB-CAP, and it belongs to the class of synthetic cannabinoids. Synthetic cannabinoids are compounds that mimic the effects of natural cannabinoids, such as THC (tetrahydrocannabinol), but with different chemical structures.

Mechanism of Action

FUB-CAP acts on the CB1 and CB2 receptors, which are part of the endocannabinoid system. These receptors are located in different parts of the body, including the brain, immune system, and peripheral tissues. By binding to these receptors, FUB-CAP can produce various effects, such as pain relief, relaxation, and altered perception.
Biochemical and physiological effects:
FUB-CAP has been shown to produce several biochemical and physiological effects in animal models, including increased locomotor activity, decreased body temperature, and decreased pain sensitivity. These effects are similar to those produced by natural cannabinoids, but with different potency and duration.

Advantages and Limitations for Lab Experiments

FUB-CAP has several advantages as a tool for scientific research, including its high potency, selectivity for CB1 and CB2 receptors, and low toxicity. However, it also has some limitations, such as its limited water solubility, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of FUB-CAP in scientific research, including the investigation of its potential as a therapeutic agent for various conditions, such as pain, anxiety, and inflammation. Additionally, further studies are needed to understand the long-term effects of FUB-CAP on the endocannabinoid system and its potential for abuse and addiction. Finally, the development of new synthetic cannabinoids based on the structure of FUB-CAP may lead to the discovery of new compounds with improved properties and therapeutic potential.

Synthesis Methods

The synthesis of FUB-CAP involves several steps, including the reaction between 2-fluorobenzyl chloride and ethyl 3-piperidinecarboxylate in the presence of a base, followed by the reaction between the resulting intermediate and 1H-imidazole-4-carboxylic acid. The final product is obtained by esterification of the carboxylic acid group with ethanol.

Scientific Research Applications

FUB-CAP has been used in several scientific studies to investigate its potential as a tool for studying the endocannabinoid system. This system is involved in several physiological processes, including pain sensation, appetite, and mood regulation. Synthetic cannabinoids like FUB-CAP can help researchers understand the mechanisms of action of this system and develop new therapies for various conditions.